Cas no 17186-95-7 (1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-, hydriodide (1:1))

• Product Name: 1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-, hydriodide (1:1)
• CAS No: 17186-95-7
• MF: C₇H₉IN₄O₂
• MW: 308.076432943344
• CID: 172366
• PubChem ID: 205018
• Update Time: 2025-04-19

1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-, hydriodide (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,3,7-dihydro-3,7-dimethyl-, hydriodide (1:1)
• 3,7-dimethylpurine-2,6-dione,hydroiodide
• 3,7-Dimethylxanthine hydriodide
• AC1L4DS4
• AG-E-21185
• CTK4D4073
• NSC 221261
• Theobromide hydroiodide
• Theobromine, monohydriodide
• Theobromine,monohydriodide (8CI)
• 1H-Purine-2,6-dione, 3,7-dihydro-3,7-dimethyl-, hydriodide (1:1)
• DTXSID20169183
• NSC-221261
• 17186-95-7
• NSC221261
• 67AZA424QW

• Inchi： 1S/C7H8N4O2.HI/c1-10-3-8-5-4(10)6(12)9-7(13)11(5)2;/h3H,1-2H3,(H,9,12,13);1H
• InChI Key： YPUWHEMSDZSYIY-UHFFFAOYSA-N
• SMILES： I.O=C1C2=C(N=CN2C)N(C)C(N1)=O

Computed Properties

• Exact Mass: 307.97667
• Monoisotopic Mass: 307.977019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2

Experimental Properties

• Density: 1.6
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 67.23
• LogP: -0.04150